Cas no 189437-53-4 (1,2-Benzisoxazol-7-amine,6-fluoro-3-methyl-)

• Product Name: 1,2-Benzisoxazol-7-amine,6-fluoro-3-methyl-
• CAS No: 189437-53-4
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 115643
• PubChem ID: 85726947
• Update Time: 2025-04-18

1,2-Benzisoxazol-7-amine,6-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-7-amine,6-fluoro-3-methyl-
• 1,2-Benzisoxazol-7-amine,6-fluoro-3-methyl-(9CI)
• 189437-53-4
• 6-Fluoro-3-methylbenzo[d]isoxazol-7-amine

• Inchi： 1S/C8H7FN2O/c1-4-5-2-3-6(9)7(10)8(5)12-11-4/h2-3H,10H2,1H3
• InChI Key： DBXZNLMESUABPW-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C)=NOC=2C=1N

Computed Properties

• Exact Mass: 166.054
• Monoisotopic Mass: 166.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 1.5